2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C23H20N6O3S/c1-14-11-20(28-32-14)25-21(30)13-33-23-27-26-22(18-12-24-19-6-4-3-5-17(18)19)29(23)15-7-9-16(31-2)10-8-15/h3-12,24H,13H2,1-2H3,(H,25,28,30)
• InChI Key: CURFTSXOSVAVMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)C4=CNC5=CC=CC=C54
• Molecular Formula: C23H20N6O3S
• Molecular Weight: 460.5 g/mol
• CAS No.: 852167-28-3

Description

2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C23H20N6O3S and its molecular weight is 460.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The synthesis of novel 1,2,4-triazole derivatives involves various chemical reactions that yield compounds with potential therapeutic applications. For example, the synthesis of N-(5-(Substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine demonstrates the chemical versatility of 1,2,4-triazole as a scaffold for generating biologically active molecules through cyclization reactions and characterizations by spectroscopic methods (Panchal & Patel, 2011).

Antimicrobial Activities

Several 1,2,4-triazole derivatives have been investigated for their antimicrobial activities. The synthesis of novel triazole derivatives and their evaluation against various microbial species highlight the potential of these compounds as antimicrobial agents. For instance, certain triazole derivatives exhibited potent activities against Candida species and pathogenic bacteria, showcasing the therapeutic potential of triazole-based compounds in treating infectious diseases (Altıntop et al., 2011).

COX Inhibitory Activity

The investigation into the cyclooxygenase (COX) inhibitory activity of 1,2,4-triazine derivatives, which are structurally related to triazoles, demonstrates the application of these compounds in designing anti-inflammatory drugs. Certain derivatives showed strong inhibitory activity on the COX-2 enzyme, suggesting their potential in developing new anti-inflammatory therapies (Ertas et al., 2022).

Anticancer Activity

The synthesis and evaluation of 5-methyl-4-phenyl thiazole derivatives, which include triazole moieties, for their anticancer activity highlight the role of triazole derivatives in oncology. Some compounds exhibited selective cytotoxicity against lung adenocarcinoma cells, indicating their potential as lead compounds in anticancer drug development (Evren et al., 2019).